Cas no 2138354-78-4 ((4-methoxy-3-propylphenyl)methanesulfonyl chloride)

• Product Name: (4-methoxy-3-propylphenyl)methanesulfonyl chloride
• CAS No: 2138354-78-4
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 6008053
• PubChem ID: 165870667
• Update Time: 2025-05-26

(4-methoxy-3-propylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-methoxy-3-propylphenyl)methanesulfonyl chloride
• 2138354-78-4
• EN300-1117618

• Inchi： 1S/C11H15ClO3S/c1-3-4-10-7-9(8-16(12,13)14)5-6-11(10)15-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： LWPBFFCOYJBRFP-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC=C(C(=C1)CCC)OC)(=O)=O

Computed Properties

• Exact Mass: 262.0430432g/mol
• Monoisotopic Mass: 262.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Additional information on (4-methoxy-3-propylphenyl)methanesulfonyl chloride

Professional Introduction to (4-*methoxy-3-propylphenyl*)methylsulfonyl chloride (CAS No. 2138354-78-4)

(4-methoxy-3-propylphenyl)methanesulfonyl chloride is a specialized organic compound with significant applications in the field of pharmaceutical and chemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 2138354-78-4, is a sulfonyl chloride derivative featuring a phenyl ring substituted with both a methoxy group at the 4-position and a propyl group at the 3-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>methoxy and< strong>propyl substituents in the phenyl ring contribute to the compound's reactivity and its potential utility in drug development. The sulfonyl chloride functional group is particularly notable for its ability to participate in nucleophilic substitution reactions, enabling the formation of sulfonamides, sulfonates, and other derivatives that are commonly found in pharmaceutical agents. This reactivity has positioned< strong>(4-methoxy-3-propylphenyl)methanesulfonyl chloride as a key building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The structural features of< strong>(4-methoxy-3-propylphenyl)methanesulfonyl chloride make it an attractive candidate for use in the synthesis of small-molecule inhibitors that can modulate biological pathways relevant to these conditions. For instance, sulfonyl chloride derivatives have been explored as inhibitors of enzymes such as kinases and proteases, which play critical roles in disease progression.

One of the most compelling aspects of< strong>(4-methoxy-3-propylphenyl)methanesulfonyl chloride is its versatility in synthetic chemistry. The presence of both electron-donating and electron-withdrawing groups on the phenyl ring allows for selective functionalization at different positions, enabling chemists to tailor the compound's properties for specific applications. This flexibility has been leveraged in the design of libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development.

The pharmaceutical industry has increasingly recognized the importance of intermediates like< strong>(4-methoxy-3-propylphenyl)methanesulfonyl chloride in accelerating the discovery and development of new drugs. Sulfonyl chlorides are particularly useful in constructing complex molecular architectures due to their ability to form stable intermediates that can be further modified through various chemical transformations. This has made them indispensable tools in synthetic organic chemistry, especially when designing molecules with precise stereochemical requirements.

Recent advancements in computational chemistry have also highlighted the potential of< strong>(4-methoxy-3-propylphenyl)methanesulfonyl chloride as a scaffold for drug-like molecules. By employing molecular modeling techniques, researchers can predict how this compound might interact with biological targets, providing insights into its potential therapeutic efficacy. Such computational studies are often complemented by experimental validation, where< strong>(4-methoxy-3-propylphenyl)methanesulfonyl chloride is used to synthesize analogs for biological testing.

The synthesis of< strong>(4-methoxy-3-propylphenyl)methanesulfonyl chloride typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by methylation and sulfonylation steps. The choice of reagents and reaction conditions can significantly impact the outcome, making it essential for chemists to have a thorough understanding of organic reaction mechanisms.

In addition to its pharmaceutical applications,< strong>(4-methoxy-3-propylphenyl)methanesulfonyl chloride has found utility in other areas of chemical research. For example, it can be used as a precursor in the preparation of dyes, polymers, and specialty chemicals. Its ability to undergo cross-coupling reactions makes it a valuable reagent for constructing more complex organic molecules with diverse functionalities.

The growing body of research involving< strong>(4-methoxy-3-propylphenyl)methanesulfonyl chloride underscores its importance as a versatile chemical intermediate. As new synthetic methodologies are developed and our understanding of biological systems expands, it is likely that this compound will continue to play a significant role in both academic and industrial research endeavors. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop innovative solutions to complex chemical challenges.